Cas no 1310381-38-4 (Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate)

• Product Name: Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
• CAS No: 1310381-38-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 4582838
• PubChem ID: 72698245
• Update Time: 2025-11-02

Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
• Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate(WX110516)
• Pyrano[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-5-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3aR,5R,7aR)-rel-
• 5-Hydroxymethyl-hexahydro-pyrano[3,2-b]pyrrole-1-carboxylic acid tert-butyl ester
• Racemic-tert-butyl (3aR,5R,7aR)-5-(hydroxymethyl)-3,3a,5,6,7,7a-hexahydro-2H-pyrano[3,2-b]pyrrole-1-carboxylate
• Pyrano[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-5-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3aR,5R,7aR)-
• CS-0038243
• W19387
• MFCD21362257
• tert-Butyl (3aR,5R,7aR)-5-(hydroxymethyl)-3,3a,5,6,7,7a-hexahydro-2H-pyrano[3,2-b]pyrrole-1-carboxylate
• 1310381-38-4
• WS-01690
• TERT-BUTYL (3AR,5R,7AR)-5-(HYDROXYMETHYL)HEXAHYDROPYRANO[3,2-B]PYRROLE-1(2H)-CARBOXYLATE
• Pyrano[3,2-b]pyrrole-1(2H)-carboxylicacid,hexahydro-5-(hydroxymethyl)-,1,1-dimethylethylester,(3aR,5R,7aR)-
• rac-(3aR,5R,7aR)-t-Butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
• 1932829-74-7

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(16)14-7-6-11-10(14)5-4-9(8-15)17-11/h9-11,15H,4-8H2,1-3H3/t9-,10-,11-/m1/s1
• InChI Key： DDODHLUDMIVDHJ-GMTAPVOTSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@]2([H])O[C@@H](CO)CC[C@@]12[H]

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų

Additional information on Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate

Comprehensive Overview of Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate (CAS No. 1310381-38-4)

Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate (CAS No. 1310381-38-4) is a highly specialized chiral compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, with its unique hexahydropyrano[3,2-b]pyrrole core, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Its structural complexity and stereochemical properties make it a valuable asset for researchers exploring novel therapeutic agents.

The tert-butyl and hydroxymethyl functional groups in this compound contribute to its versatility in synthetic applications. The carboxylate moiety further enhances its reactivity, enabling it to participate in a wide range of chemical transformations. Researchers often utilize this compound in the preparation of chiral building blocks, which are essential for the development of enantioselective drugs. Given the increasing demand for stereochemically pure compounds in the pharmaceutical industry, Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate has become a focal point in modern medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in addressing current healthcare challenges, such as the development of antiviral and anti-inflammatory agents. With the global focus on infectious diseases and chronic inflammatory conditions, researchers are actively investigating the utility of hexahydropyrano[3,2-b]pyrrole derivatives in these areas. The hydroxymethyl group, in particular, offers opportunities for further functionalization, making it a versatile scaffold for drug design.

In addition to its pharmaceutical applications, Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate is also of interest in the field of asymmetric catalysis. The compound's chiral environment can be leveraged to develop efficient catalytic systems for the synthesis of optically active molecules. This aligns with the growing trend toward green chemistry and sustainable synthetic methods, which prioritize atom economy and reduced environmental impact.

The synthesis of Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate typically involves multi-step organic transformations, including stereoselective ring formation and protective group strategies. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. These analytical methods ensure that the compound meets the stringent quality standards required for pharmaceutical and research applications.

From a commercial perspective, the demand for chiral intermediates like this compound is on the rise, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet the needs of academic and industrial researchers. The compound's CAS No. 1310381-38-4 serves as a unique identifier, facilitating its procurement and regulatory compliance.

In summary, Racemic-(3aR,5R,7aR)-tert-butyl 5-(hydroxymethyl)hexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate represents a critical tool in modern chemical research. Its applications span drug discovery, asymmetric synthesis, and beyond, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable chemistry.